3,4,5-Tri(methoxy-d3)-benzoic acid
3,4,5-Tri(methoxy-d3)-benzoic acid
One of the isotopic labelled form of 3,4,5-Tri(methoxy-d3)-benzoic acid, which is a labelled metabolite of Trimebutine and could be used as an antispasmodic agent.
Brand Name:
Vulcanchem
CAS No.:
84759-05-7
VCID:
VC0196544
InChI:
InChI=1S/C10H12O5/c1-13-7-4-6(10(11)12)5-8(14-2)9(7)15-3/h4-5H,1-3H3,(H,11,12)/i1D3,2D3,3D3
SMILES:
COC1=CC(=CC(=C1OC)OC)C(=O)O
Molecular Formula:
C10H3O5D9
Molecular Weight:
221.25 g/mol
3,4,5-Tri(methoxy-d3)-benzoic acid
CAS No.: 84759-05-7
Labelled Products
VCID: VC0196544
Molecular Formula: C10H3O5D9
Molecular Weight: 221.25 g/mol
Purity: 95% by HPLC; 98% atom D
| CAS No. | 84759-05-7 |
|---|---|
| Product Name | 3,4,5-Tri(methoxy-d3)-benzoic acid |
| Molecular Formula | C10H3O5D9 |
| Molecular Weight | 221.25 g/mol |
| IUPAC Name | 3,4,5-tris(trideuteriomethoxy)benzoic acid |
| Standard InChI | InChI=1S/C10H12O5/c1-13-7-4-6(10(11)12)5-8(14-2)9(7)15-3/h4-5H,1-3H3,(H,11,12)/i1D3,2D3,3D3 |
| Standard InChIKey | SJSOFNCYXJUNBT-GQALSZNTSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])OC1=CC(=CC(=C1OC([2H])([2H])[2H])OC([2H])([2H])[2H])C(=O)O |
| SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)O |
| Canonical SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)O |
| Description | One of the isotopic labelled form of 3,4,5-Tri(methoxy-d3)-benzoic acid, which is a labelled metabolite of Trimebutine and could be used as an antispasmodic agent. |
| Purity | 95% by HPLC; 98% atom D |
| Related CAS | 118-41-2 (unlabelled) |
| Synonyms | Eudesmic Acid-d9; (Trimethyl-d9)gallic Acid; Tri-O-(methyl-d9)gallic Acid; Gallic Acid Trimethyl-d9 Ether |
| Tag | Benzoic Acid Impurities |
| PubChem Compound | 12227853 |
| Last Modified | Nov 11 2021 |
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